Cas no 1805418-85-2 (2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid)

2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is a specialized organic compound featuring a bromo-substituted phenylacetic acid backbone with cyano and trifluoromethylthio functional groups. Its unique structure enhances reactivity and selectivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethylthio group contributes to increased lipophilicity and metabolic stability, while the bromo and cyano moieties offer versatile sites for further functionalization. This compound is particularly useful in the development of bioactive molecules, serving as an intermediate in the synthesis of potential drug candidates or crop protection agents. Its well-defined reactivity profile ensures consistent performance in complex chemical transformations.
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid structure
1805418-85-2 structure
Product Name:2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
CAS No:1805418-85-2
MF:C10H5BrF3NO2S
MW:340.116410970688
CID:4973822
Update Time:2025-10-28

2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
    • Inchi: 1S/C10H5BrF3NO2S/c11-7-1-5(4-15)2-8(18-10(12,13)14)6(7)3-9(16)17/h1-2H,3H2,(H,16,17)
    • InChI Key: GYJYQNRQYCYPKX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#N)=CC(=C1CC(=O)O)SC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 368
  • XLogP3: 3.5
  • Topological Polar Surface Area: 86.4

2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021137-250mg
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
1805418-85-2 97%
250mg
499.20 USD 2021-06-24
Alichem
A013021137-500mg
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
1805418-85-2 97%
500mg
831.30 USD 2021-06-24
Alichem
A013021137-1g
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
1805418-85-2 97%
1g
1,564.50 USD 2021-06-24

Additional information on 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid

2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic Acid: A Comprehensive Overview

2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid (CAS No. 1805418-85-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a cyano group, and a trifluoromethylthio moiety, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for bioactive molecules.

The molecular structure of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid makes it particularly valuable in the development of novel drug candidates. The presence of the trifluoromethylthio group is noteworthy, as this moiety is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds. This has led to growing interest in the compound for applications in medicinal chemistry and drug discovery, especially in the design of enzyme inhibitors and receptor modulators.

In addition to its pharmaceutical applications, 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is also explored in agrochemical research. The cyano and bromo groups in its structure make it a potential intermediate for the synthesis of herbicides and pesticides. Recent trends in sustainable agriculture have driven demand for innovative chemical solutions, and this compound is being investigated for its role in developing next-generation crop protection agents.

The synthesis of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid typically involves multi-step organic reactions, including halogenation, cyanation, and thioether formation. Researchers often optimize these processes to improve yield and purity, as high-quality intermediates are critical for downstream applications. The compound's CAS No. 1805418-85-2 is frequently searched in chemical databases, reflecting its importance in academic and industrial settings.

One of the key advantages of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is its versatility in cross-coupling reactions. The bromo substituent allows for palladium-catalyzed couplings, such as Suzuki or Heck reactions, which are widely used in pharmaceutical synthesis. Meanwhile, the cyano group can be further functionalized into carboxylic acids, amides, or other derivatives, expanding the compound's utility in organic synthesis.

Recent advancements in AI-driven drug discovery have also highlighted the relevance of compounds like 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid. Machine learning models are increasingly used to predict the biological activity of such molecules, accelerating the identification of promising drug candidates. This intersection of chemistry and artificial intelligence is a hot topic in research circles, making this compound a subject of interest for scientists exploring computational chemistry approaches.

From a commercial perspective, the demand for 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is expected to grow, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and corporations. The compound's CAS No. 1805418-85-2 is often referenced in procurement databases, underscoring its role in the fine chemicals market.

In summary, 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is a multifaceted compound with broad applications in drug development and agrochemical innovation. Its unique structural features, including the bromo, cyano, and trifluoromethylthio groups, make it a valuable tool for synthetic chemists. As research in medicinal chemistry and sustainable agriculture continues to evolve, this compound is poised to play an increasingly important role in scientific and industrial advancements.

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